Cas no 50635-52-4 (Benzo[g]pteridine-3(2H)-aceticacid, 1,4,5,10-tetrahydro-7,8,10-trimethyl-2,4-dioxo-)

• Product Name: Benzo[g]pteridine-3(2H)-aceticacid, 1,4,5,10-tetrahydro-7,8,10-trimethyl-2,4-dioxo-
• CAS No: 50635-52-4
• MF: C₁₅H₁₆N₄O₄
• MW: 316.311943054199
• CID: 376542
• PubChem ID: 6452227
• Update Time: 2025-04-19

Benzo[g]pteridine-3(2H)-aceticacid, 1,4,5,10-tetrahydro-7,8,10-trimethyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-3(2H)-aceticacid, 1,4,5,10-tetrahydro-7,8,10-trimethyl-2,4-dioxo-
• 1,5-dihydro-N(3)-carboxymethyllumiflavin
• 2-(7,8,10-trimethyl-2,4-dioxo-1,5-dihydrobenzo[g]pteridin-3-yl)acetic acid
• CFlH2
• Benzo(g)pteridine-3(2H)-acetic acid, 1,4,5,10-tetrahydro-7,8,10-trimethyl-2,4-dioxo-
• 1,4,5,10-Tetrahydro-7,8,10-trimethyl-2,4-dioxobenzo(g)pteridine-3(2H)-acetic acid
• 50635-52-4
• DTXSID00198678

• Inchi： 1S/C15H16N4O4/c1-7-4-9-10(5-8(7)2)18(3)13-12(16-9)14(22)19(6-11(20)21)15(23)17-13/h4-5,16H,6H2,1-3H3,(H,17,23)(H,20,21)
• InChI Key： IYYJWWWBXPZJDL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(N1CC(=O)O)=O)N(C)C1C=C(C)C(C)=CC=1N2

Computed Properties

• Exact Mass: 316.11728
• Monoisotopic Mass: 316.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Flavins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Alloxazines and isoalloxazines Flavins